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Compound of Interest

Compound Name: Alkali Blue G

CAS No.: 58569-23-6

Cat. No.: B1211852

Get Quote

Executive Summary & Nomenclature Analysis
Alkali Blue G belongs to the triphenylmethane dye class, specifically within the sulfonated

rosaniline derivatives. In technical literature, the nomenclature for "Alkali Blue" variants (6B, 4B,

G) is often conflated due to historical trade naming conventions.

For the purpose of high-precision research and drug development, Alkali Blue G is distinct

from the more common "Alkali Blue 6B" (C.I.[1] Acid Blue 110/119).[2] The "G" designation

typically denotes a gelb (yellowish) or greenish undertone compared to the reddish-blue of the

6B variant, often resulting from differences in methylation or the specific isomeric positioning of

the sulfonate group.[1]
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Parameter Specification

Primary CAS Number 58569-23-6

Synonyms
Alkali Blue 4B (acid form); C.I.[1][3] Pigment

Blue 19; Acid Blue 119 (variant)

Chemical Name

2-[[4-[(4-amino-3-methylphenyl)-(4-

anilinophenyl)methylidene]cyclohexa-2,5-dien-1-

ylidene]amino]benzenesulfonic acid

Molecular Formula C₃₂H₂₇N₃O₃S

Molecular Weight 533.64 g/mol

Exact Mass 533.177 Da

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Critical Note on Industrial Variants: Researchers may encounter "Alkali Blue G" referring to C.I.

Pigment Blue 18 (CAS 1324-77-2) in ink formulations.[4] Always verify the CAS number on the

Certificate of Analysis (CoA) to distinguish between the analytical grade dye (CAS 58569-23-6)

and industrial pigment grades.[1]

Physicochemical Properties & Stability
Understanding the physical behavior of Alkali Blue G is prerequisite to its application in

histology and pH sensing.

Solubility Profile
Alkali Blue G is a zwitterionic sulfonated dye. Its solubility is heavily dependent on solvent

polarity and pH.

Water: Low solubility (due to internal zwitterion salt formation).[1]
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Ethanol: Soluble (forms a deep blue solution).[1]

Methanol: Soluble.[1][5]

Xylene/Toluene: Insoluble.[1]

Spectral Characteristics
The dye exhibits halochromism, a property where its absorption spectrum shifts in response to

pH changes.

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

(Ethanol): ~595–605 nm.

Transition Range: pH 11.5 (Blue-Violet) ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

pH 13.0 (Pink/Reddish).

Mechanism: At high pH, the central carbon of the triphenylmethane structure undergoes

nucleophilic attack by hydroxide ions, disrupting the conjugated ngcontent-ng-

c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-system (carbinol base formation).

Structural Visualization & Synthesis Logic
The synthesis and structural integrity of Alkali Blue G rely on the sulfonation of phenylated

rosaniline. The following diagram illustrates the structural logic and the pH-dependent transition

mechanism.
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Figure 1: Synthesis pathway and pH-dependent halochromic transition of Alkali Blue G.[1]

Analytical & Experimental Applications
Protocol: Preparation of Alkali Blue G Indicator Solution
Context: Used for non-aqueous titrations or high-alkalinity determinations where

phenolphthalein may be unstable or indistinct.[1]

Reagents:

Alkali Blue G (CAS 58569-23-6)[1][3]

Ethanol (96% or Absolute), analytical grade.

Methodology:

Weighing: Accurately weigh 0.1 g of Alkali Blue G.

Dissolution: Transfer to a volumetric flask containing 100 mL of Ethanol.

Activation (Optional): Mild heating (40°C) may speed up dissolution.[1] Sonicate if necessary

to break pigment aggregates.

Filtration: Filter through a 0.45 µm PTFE membrane if the solution is used for HPLC or

spectral analysis to remove insoluble isomers.

Storage: Store in amber glass bottles. Stability is >6 months at room temperature.

Protocol: Biological Staining (Elastic Fibers)
Alkali Blue G can be used as a substitute for other triphenylmethane dyes in staining protocols

for connective tissue.[1]
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Figure 2: Histological workflow for connective tissue staining using Alkali Blue G.[1]

Safety & Handling (SDS Summary)
While Alkali Blue G is generally considered low toxicity compared to benzidine-based dyes,

standard precautions for organic dyes apply.[1]
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Hazard Statements: H319 (Causes serious eye irritation), H335 (May cause respiratory

irritation).[1]

PPE: Nitrile gloves, safety goggles, and lab coat.

Disposal: Dispose of as hazardous organic chemical waste.[1] Do not release into municipal

sewage due to high tinctorial strength and potential aquatic persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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